Cas no 117140-77-9 (Indole-2,5-dicarboxylic Acid)

Indole-2,5-dicarboxylic Acid Properties

Names and Identifiers

• 1H-Indole-2,5-dicarboxylicacid
• 5-CARBOXYINDOLE-2-CARBOXYLIC ACID
• INDOLE-2,5-DICARBOXYLIC ACID
• Indol-2,5-dicarbonsaeure
• 5-Carboxyindol-2-carboxylic acid
• 1H-Indole-2,5-dicarboxylic acid
• PubChem1667
• 1H-Indole-2,5-dicarboxylic acid (5-Carboxyindole-2-carboxylic acid)
• MUABQYJAPOQWCH-UHFFFAOYSA-N
• VI30014
• CM13593
• AS06047
• BC220634
• N463
• AK163319
• AB1005635
• AX8008647
• ST240382
• SCHEMBL1842307
• DTXSID00401790
• AKOS002664593
• A803720
• J-521530
• FT-0601332
• MFCD02664447
• DS-8044
• 117140-77-9
• SY110958
• 1H-indole-2,5-dicarboxylic Acid
• DB-008620
• Indole-2,5-dicarboxylic acid
• +Expand

• MDL： MFCD02664447
• InChIKey： MUABQYJAPOQWCH-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO4/c12-9(13)5-1-2-7-6(3-5)4-8(11-7)10(14)15/h1-4,11H,(H,12,13)(H,14,15)
• SMILES： O([H])C(C1=C([H])C2C([H])=C(C(=O)O[H])C([H])=C([H])C=2N1[H])=O

Computed Properties

• Exact Mass: 205.03800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.038
• Heavy Atom Count: 15
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 90.4

Experimental Properties

• LogP: 1.56430
• PSA: 90.39000
• Boiling Point: 578.5±30.0°C at 760 mmHg